Cas no 343617-55-0 (Ethyl 3-amino-4-(1-azepanyl)benzoate)

Ethyl 3-amino-4-(1-azepanyl)benzoate is a benzoate derivative featuring both an amino group and an azepanyl moiety, making it a versatile intermediate in organic synthesis and pharmaceutical research. The compound’s structure allows for further functionalization, enabling applications in the development of bioactive molecules, particularly in medicinal chemistry. Its ethyl ester group enhances solubility in organic solvents, facilitating reactions under mild conditions. The presence of the azepanyl ring contributes to conformational flexibility, which can be advantageous in designing compounds with specific binding properties. This product is suitable for researchers exploring novel heterocyclic frameworks or targeting receptor modulation. Proper handling and storage under inert conditions are recommended to maintain stability.
Ethyl 3-amino-4-(1-azepanyl)benzoate structure
343617-55-0 structure
Product Name:Ethyl 3-amino-4-(1-azepanyl)benzoate
CAS No:343617-55-0
MF:C15H22N2O2
MW:262.347383975983
CID:1073655
PubChem ID:12493645
Update Time:2025-06-07

Ethyl 3-amino-4-(1-azepanyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-amino-4-(1-azepanyl)benzoate
    • 343617-55-0
    • AKOS010567175
    • ethyl 3-amino-4-(azepan-1-yl)benzoate
    • SB81475
    • ethyl3-amino-4-(azepan-1-yl)benzoate
    • MDL: MFCD13343706
    • Inchi: 1S/C15H22N2O2/c1-2-19-15(18)12-7-8-14(13(16)11-12)17-9-5-3-4-6-10-17/h7-8,11H,2-6,9-10,16H2,1H3
    • InChI Key: CGIOIWZFYWDGPW-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC(=C(C=1)N)N1CCCCCC1)=O

Computed Properties

  • Exact Mass: 262.168127949g/mol
  • Monoisotopic Mass: 262.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 55.6Ų

Ethyl 3-amino-4-(1-azepanyl)benzoate Pricemore >>

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